1,3-Diaminopropane
1,3-Diaminopropane
1,3-diaminopropane is a water-white mobile liquid with an odor of amine. (NTP, 1992)
1, 3-Diaminopropane, also known as 1, 3-propanediamine or trimethylenediamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 3-Diaminopropane exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 3-Diaminopropane has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-diaminopropane is primarily located in the cytoplasm. 1, 3-Diaminopropane exists in all eukaryotes, ranging from yeast to humans. 1, 3-Diaminopropane can be converted into 3-aminopropionaldehyde through the action of the enzyme membrane primary amine oxidase. In humans, 1, 3-diaminopropane is involved in the Beta-alanine metabolism pathway. 1, 3-Diaminopropane is also involved in a few metabolic disorders, which include gaba-transaminase deficiency, the carnosinuria, carnosinemia pathway, and ureidopropionase deficiency. Outside of the human body, 1, 3-diaminopropane can be found in a number of food items such as garden onion (var. ), saskatoon berry, towel gourd, and pomegranate. This makes 1, 3-diaminopropane a potential biomarker for the consumption of these food products.
Trimethylenediamine is an alkane-alpha,omega-diamine comprising a propane skeleton with amino substituents at positions 1 and 3. It has a role as a reagent, a human metabolite and a mouse metabolite. It is a conjugate base of a trimethylenediaminium.
1, 3-Diaminopropane, also known as 1, 3-propanediamine or trimethylenediamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 3-Diaminopropane exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 3-Diaminopropane has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-diaminopropane is primarily located in the cytoplasm. 1, 3-Diaminopropane exists in all eukaryotes, ranging from yeast to humans. 1, 3-Diaminopropane can be converted into 3-aminopropionaldehyde through the action of the enzyme membrane primary amine oxidase. In humans, 1, 3-diaminopropane is involved in the Beta-alanine metabolism pathway. 1, 3-Diaminopropane is also involved in a few metabolic disorders, which include gaba-transaminase deficiency, the carnosinuria, carnosinemia pathway, and ureidopropionase deficiency. Outside of the human body, 1, 3-diaminopropane can be found in a number of food items such as garden onion (var. ), saskatoon berry, towel gourd, and pomegranate. This makes 1, 3-diaminopropane a potential biomarker for the consumption of these food products.
Trimethylenediamine is an alkane-alpha,omega-diamine comprising a propane skeleton with amino substituents at positions 1 and 3. It has a role as a reagent, a human metabolite and a mouse metabolite. It is a conjugate base of a trimethylenediaminium.
Brand Name:
Vulcanchem
CAS No.:
109-76-2
VCID:
VC0046017
InChI:
InChI=1S/C3H10N2/c4-2-1-3-5/h1-5H2
SMILES:
C(CN)CN
Molecular Formula:
C3H10N2
Molecular Weight:
74.13 g/mol
1,3-Diaminopropane
CAS No.: 109-76-2
Reference Standards
VCID: VC0046017
Molecular Formula: C3H10N2
Molecular Weight: 74.13 g/mol
| CAS No. | 109-76-2 |
|---|---|
| Product Name | 1,3-Diaminopropane |
| Molecular Formula | C3H10N2 |
| Molecular Weight | 74.13 g/mol |
| IUPAC Name | propane-1,3-diamine |
| Standard InChI | InChI=1S/C3H10N2/c4-2-1-3-5/h1-5H2 |
| Standard InChIKey | XFNJVJPLKCPIBV-UHFFFAOYSA-N |
| SMILES | C(CN)CN |
| Canonical SMILES | C(CN)CN |
| Boiling Point | 275.9 °F at 738 mm Hg (NTP, 1992) 139.8 °C |
| Density | 0.881 at 68 °F (NTP, 1992) |
| Flash Point | 75 °F (NTP, 1992) |
| Melting Point | 10 °F (NTP, 1992) -12°C |
| Physical Description | 1,3-diaminopropane is a water-white mobile liquid with an odor of amine. (NTP, 1992) Liquid |
| Description | 1,3-diaminopropane is a water-white mobile liquid with an odor of amine. (NTP, 1992) 1, 3-Diaminopropane, also known as 1, 3-propanediamine or trimethylenediamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 3-Diaminopropane exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 3-Diaminopropane has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1, 3-diaminopropane is primarily located in the cytoplasm. 1, 3-Diaminopropane exists in all eukaryotes, ranging from yeast to humans. 1, 3-Diaminopropane can be converted into 3-aminopropionaldehyde through the action of the enzyme membrane primary amine oxidase. In humans, 1, 3-diaminopropane is involved in the Beta-alanine metabolism pathway. 1, 3-Diaminopropane is also involved in a few metabolic disorders, which include gaba-transaminase deficiency, the carnosinuria, carnosinemia pathway, and ureidopropionase deficiency. Outside of the human body, 1, 3-diaminopropane can be found in a number of food items such as garden onion (var. ), saskatoon berry, towel gourd, and pomegranate. This makes 1, 3-diaminopropane a potential biomarker for the consumption of these food products. Trimethylenediamine is an alkane-alpha,omega-diamine comprising a propane skeleton with amino substituents at positions 1 and 3. It has a role as a reagent, a human metabolite and a mouse metabolite. It is a conjugate base of a trimethylenediaminium. |
| Related CAS | 10517-44-9 (di-hydrochloride) |
| Solubility | Soluble (NTP, 1992) |
| Synonyms | 1,3-Diamino-n-propane; 1,3-Diaminopropane; 1,3-Propylenediamine; 1,3-Trimethylenediamine; 3-Aminopropylamine; DAP; NSC 8154; TMEDA; Trimethylenediamine; α,ω-Propanediamine |
| Vapor Density | 2.5 (NTP, 1992) (Relative to Air) |
| PubChem Compound | 428 |
| Last Modified | Nov 11 2021 |
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